3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide

• IUPAC Name: 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C20H20N2O2/c1-14(2)13-24-17-9-3-7-16(12-17)20(23)22-18-10-4-6-15-8-5-11-21-19(15)18/h3-12,14H,13H2,1-2H3,(H,22,23)
• InChI Key: VPESPDHXLJOTEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide, also known as GW841819X, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of selective androgen receptor modulators (SARMs) and has been shown to exhibit high affinity and selectivity towards androgen receptors.

Mechanism of Action

The mechanism of action of 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide involves its selective binding to androgen receptors. This binding results in the activation of specific genes that are responsible for the regulation of muscle growth, bone density, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide exhibits a range of biochemical and physiological effects. These include an increase in muscle mass and strength, improvement in bone density, and a decrease in body fat. It has also been shown to improve insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide in lab experiments is its high selectivity towards androgen receptors, which reduces the risk of unwanted side effects. However, one of the limitations of this compound is its relatively short half-life, which may require frequent dosing in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide. These include further investigation into its potential therapeutic applications, such as in the treatment of muscle wasting and osteoporosis. Additionally, there is a need for more research into the long-term safety and efficacy of this compound, as well as its potential use in combination with other drugs or therapies. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide involves a multi-step process. The first step involves the preparation of 3-(2-methylpropoxy)benzaldehyde, which is then reacted with 8-aminoquinoline to form the intermediate product. The final step involves the reaction of the intermediate product with benzoyl chloride to yield the desired compound.

Scientific Research Applications

3-(2-methylpropoxy)-N-quinolin-8-ylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions, including muscle wasting, osteoporosis, and androgen deficiency. It has also been investigated as a potential treatment for certain types of cancer, including prostate cancer.